Cas no 183060-96-0 (Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]-)
![Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]- structure](https://www.kuujia.com/scimg/cas/183060-96-0x500.png)
183060-96-0 structure
Product name:Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]-
CAS No:183060-96-0
MF:C30H29NO5S
MW:515.619967222214
CID:1381734
Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]-
- Cyclohexanecarboxamide, N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]-
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- Inchi: 1S/C30H29NO5S/c32-22-10-6-20(7-11-22)29-27(25-15-12-23(33)18-26(25)37-29)28(34)19-8-13-24(14-9-19)36-17-16-31-30(35)21-4-2-1-3-5-21/h6-15,18,21,32-33H,1-5,16-17H2,(H,31,35)
- InChI Key: SZTWJKKHEZCIGE-UHFFFAOYSA-N
- SMILES: C1(C(NCCOC2=CC=C(C(C3=C(C4=CC=C(O)C=C4)SC4=CC(O)=CC=C43)=O)C=C2)=O)CCCCC1
Computed Properties
- Exact Mass: 515.17677
Experimental Properties
- Density: 1.304±0.06 g/cm3(Predicted)
- Boiling Point: 836.3±65.0 °C(Predicted)
- PSA: 95.86
- pka: 8.83±0.15(Predicted)
Cyclohexanecarboxamide,N-[2-[4-[[6-hydroxy-2-(4-hydroxyphenyl)benzo[b]thien-3-yl]carbonyl]phenoxy]ethyl]- Related Literature
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Clément Falaise,Raynald Giovine,Bénédicte Prelot,Marielle Huve,Thierry Loiseau Dalton Trans., 2017,46, 12010-12014
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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